Cas no 2248266-34-2 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-{[(tert-butoxy)carbonyl]amino}-2-(3-chlorophenyl)acetate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-{[(tert-butoxy)carbonyl]amino}-2-(3-chlorophenyl)acetate
• CAS No: 2248266-34-2
• MF: C₂₁H₁₉ClN₂O₆
• MW: 430.838364839554
• CID: 6105473
• PubChem ID: 165727924
• Update Time: 2025-08-03

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-{[(tert-butoxy)carbonyl]amino}-2-(3-chlorophenyl)acetate Chemical and Physical Properties

Names and Identifiers

• EN300-6521798
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-{[(tert-butoxy)carbonyl]amino}-2-(3-chlorophenyl)acetate
• 2248266-34-2

• Inchi： 1S/C21H19ClN2O6/c1-21(2,3)29-20(28)23-16(12-7-6-8-13(22)11-12)19(27)30-24-17(25)14-9-4-5-10-15(14)18(24)26/h4-11,16H,1-3H3,(H,23,28)
• InChI Key： PSIZMGNZPWGBAN-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)C(C(=O)ON1C(C2C=CC=CC=2C1=O)=O)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 430.0931640g/mol
• Monoisotopic Mass: 430.0931640g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 30
• Rotatable Bond Count: 7
• Complexity: 682
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 102Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-{[(tert-butoxy)carbonyl]amino}-2-(3-chlorophenyl)acetate

Introduction to 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-{[(tert-butoxy)carbonyl]amino}-2-(3-chlorophenyl)acetate (CAS No. 2248266-34-2)

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-{[(tert-butoxy)carbonyl]amino}-2-(3-chlorophenyl)acetate, identified by its CAS number 2248266-34-2, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the class of heterocyclic derivatives, characterized by its intricate molecular framework that includes an isoindole core, a dioxo group, and an amino acid-like moiety. The presence of these functional groups imparts unique chemical properties, making it a promising candidate for further exploration in medicinal chemistry.

The structural motif of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-{[(tert-butoxy)carbonyl]amino}-2-(3-chlorophenyl)acetate is particularly noteworthy due to its potential biological activity. The isoindole ring system is a well-known scaffold in drug discovery, often associated with bioactive molecules that exhibit properties such as anti-inflammatory, antimicrobial, and anticancer effects. The dioxo group, also known as a β-keto ester moiety, is frequently employed in the synthesis of heterocyclic compounds and has been implicated in various biochemical pathways. Additionally, the tert-butoxy carbonyl (Boc) protecting group on the amino acid derivative enhances stability during synthetic processes and suggests potential applications in peptide mimetics or enzyme inhibition studies.

In recent years, there has been a surge in research focused on developing novel heterocyclic compounds with therapeutic potential. The 1H-isoindol scaffold, in particular, has been extensively studied for its role in modulating biological targets such as kinases and transcription factors. Studies have demonstrated that isoindole derivatives can exhibit potent activity against various diseases by interacting with specific protein receptors or enzymes. For instance, modifications of the isoindole core have led to the discovery of compounds with inhibitory effects on cyclin-dependent kinases (CDKs), which are crucial regulators of cell cycle progression.

The 3-chlorophenyl substituent in 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-{[(tert-butoxy)carbonyl]amino}-2-(3-chlorophenyl)acetate adds another layer of complexity to its chemical behavior. Chlorophenyl groups are commonly found in pharmacologically active molecules due to their ability to influence electronic properties and binding affinity. This moiety can enhance lipophilicity or alter metabolic stability, factors that are critical for drug efficacy and pharmacokinetics. The combination of these structural elements suggests that this compound may exhibit multiple modes of action, making it a versatile tool for drug development.

Advances in synthetic methodologies have enabled chemists to access increasingly complex molecular architectures with greater precision. The synthesis of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-{[(tert-butoxy)carbonyl]amino}-2-(3-chlorophenyl)acetate involves multi-step reactions that require careful optimization to ensure high yield and purity. Techniques such as palladium-catalyzed cross-coupling reactions and transition-metal-mediated cyclizations are often employed to construct the desired heterocyclic framework. The use of protective groups like Boc ensures that reactive functionalities are selectively modified during synthetic transformations.

The pharmaceutical industry has shown keen interest in exploring derivatives of this compound due to their potential therapeutic applications. Preclinical studies have begun to uncover promising activities related to enzyme inhibition and receptor binding. For example, analogs of this molecule have been investigated for their ability to modulate the activity of serine proteases, which are implicated in various pathological conditions such as inflammation and cancer progression. The structural features present in 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-{[(tert-butoxy)carbonyl]amino}-2-(3-chlorophenyl)acetate make it a valuable scaffold for designing molecules with enhanced selectivity and potency.

In conclusion,1,3-dioxo-2,3-dihydro-1H-isoindol-2-ylyl 2-{[(tert-butoxy)carbonyl]amino}-2-(3-chlorophenyl)acetate (CAS No. 2248266-34-2) represents a significant advancement in the realm of medicinal chemistry. Its complex structure and diverse functional groups position it as a promising candidate for further investigation into novel therapeutic agents. As research continues to uncover new applications for this compound and its derivatives,the potential for medical breakthroughs remains substantial.